Cas no 2137770-14-8 (4-(morpholin-2-yl)benzonitrile hydrochloride)
4-(morpholin-2-yl)benzonitrile hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(2-morpholinyl)-, hydrochloride
- 4-(morpholin-2-yl)benzonitrile hydrochloride
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4-(morpholin-2-yl)benzonitrile hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-719472-0.05g |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95.0% | 0.05g |
$168.0 | 2025-03-12 | |
| Enamine | EN300-719472-0.1g |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95.0% | 0.1g |
$252.0 | 2025-03-12 | |
| Enamine | EN300-719472-0.25g |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95.0% | 0.25g |
$361.0 | 2025-03-12 | |
| Enamine | EN300-719472-0.5g |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95.0% | 0.5g |
$569.0 | 2025-03-12 | |
| Enamine | EN300-719472-1.0g |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95.0% | 1.0g |
$728.0 | 2025-03-12 | |
| Enamine | EN300-719472-2.5g |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95.0% | 2.5g |
$1428.0 | 2025-03-12 | |
| Enamine | EN300-719472-5.0g |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95.0% | 5.0g |
$2110.0 | 2025-03-12 | |
| Enamine | EN300-719472-10.0g |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95.0% | 10.0g |
$3131.0 | 2025-03-12 | |
| Aaron | AR01EKG9-50mg |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95% | 50mg |
$256.00 | 2025-02-10 | |
| Aaron | AR01EKG9-100mg |
4-(morpholin-2-yl)benzonitrile hydrochloride |
2137770-14-8 | 95% | 100mg |
$372.00 | 2025-02-10 |
4-(morpholin-2-yl)benzonitrile hydrochloride Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-(morpholin-2-yl)benzonitrile hydrochloride
Research Brief on 4-(morpholin-2-yl)benzonitrile hydrochloride (CAS: 2137770-14-8): Recent Advances and Applications
4-(morpholin-2-yl)benzonitrile hydrochloride (CAS: 2137770-14-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its structural features and potential therapeutic applications. This research brief synthesizes recent findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery pipelines.
Recent literature highlights the compound's role as a key intermediate in the synthesis of kinase inhibitors, particularly targeting the PI3K/AKT/mTOR pathway. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective PI3Kδ inhibitors, showing promising results in preclinical models of inflammatory diseases. The morpholine moiety appears crucial for target binding affinity, while the benzonitrile group contributes to metabolic stability.
Structural-activity relationship (SAR) studies have revealed that modifications at the 2-position of the morpholine ring significantly influence both potency and selectivity. Researchers at several pharmaceutical companies have incorporated this scaffold into their drug discovery programs, with one Phase I clinical trial candidate containing this structural motif currently under evaluation for oncology indications.
From a synthetic chemistry perspective, novel routes to 4-(morpholin-2-yl)benzonitrile hydrochloride have been developed to improve yield and purity. A 2024 patent application describes an asymmetric synthesis method that achieves >99% enantiomeric purity, addressing previous challenges with racemic mixtures. This advancement is particularly important given the increasing regulatory emphasis on chiral purity in drug development.
Analytical characterization of the compound has also seen progress, with recent work employing advanced techniques such as cryo-EM and solid-state NMR to elucidate its conformational preferences in different environments. These studies provide valuable insights for formulation development and understanding drug-target interactions at atomic resolution.
Looking forward, computational modeling suggests additional therapeutic areas where derivatives of 4-(morpholin-2-yl)benzonitrile hydrochloride might prove valuable, including neurodegenerative diseases and rare genetic disorders. Several research groups are exploring these directions, with preliminary results expected in late 2024. The compound's versatility as a building block continues to make it a focus of medicinal chemistry efforts across academia and industry.
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